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Compound of Interest

Compound Name: Cobalt(II) thiocyanate

Cat. No.: B079731 Get Quote

Essential Safety and Handling Guide for
Cobalt(II) Thiocyanate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cobalt(II) thiocyanate. It is intended for researchers,

scientists, and drug development professionals to ensure the safe management of this

chemical in a laboratory setting.

Cobalt(II) thiocyanate is a hazardous substance that requires strict adherence to safety

protocols. It is harmful if swallowed, inhaled, or in contact with skin, is suspected of causing

genetic defects, and is very toxic to aquatic life with long-lasting effects.[1][2][3] Contact with

acids liberates very toxic gas.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[2][3]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[3]

Carcinogenicity Category 1B
H350i: May cause cancer by

inhalation[3]

Reproductive Toxicity Category 1B H360F: May damage fertility[3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[2]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure risk.
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Body Part PPE Recommendation Standard

Respiratory

N95 (US) or P1 (EN 143) dust

mask.[1] For higher exposures,

a powered air-purifying

respirator (PAPR) may be

required.[4] A full-face

respirator should be used if

exposure limits are exceeded

or irritation is experienced.[5]

NIOSH (US) or CEN (EU)

approved[1]

Eyes/Face
Tightly fitting safety goggles or

a face shield.[4][5]

29 CFR 1910.133 or European

Standard EN166[6]

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene),

aprons, and coveralls.[4]

EN 374

Feet Safety shoes or boots.[4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[1][7]

Verify that an eyewash station and safety shower are readily accessible.[7]

Assemble all necessary PPE and ensure it is in good condition.

Have spill containment materials (e.g., sand, vermiculite) available.[4]

2. Handling the Chemical:

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, or vapors.[8]

Avoid contact with skin and eyes.[1]
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Do not eat, drink, or smoke in the handling area.[2][9]

Use non-sparking tools.[2]

Store in a cool, dry, well-ventilated place away from acids and oxidizing agents.[1][6] The

container should be tightly closed.[1]

3. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.[1]

Contain the spill using absorbent materials like sand or vermiculite.[4] Do not use water to

clean up the spill.[4]

Carefully sweep up the spilled material and place it in a suitable, closed container for

disposal.[1][6]

Ventilate the area and wash the spill site after material pickup is complete.[9]

Disposal Plan
Cobalt(II) thiocyanate and its containers must be disposed of as hazardous waste.[1]

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Disposal Method: Contact a licensed professional waste disposal service.[1][10] Do not allow

the material to enter drains or water systems.[1][6]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Experimental Protocols and Signaling Pathways
The information provided in this document is based on safety data sheets and general handling

guidelines for Cobalt(II) thiocyanate. Detailed experimental protocols or specific signaling

pathways involving this chemical are not included as they are highly dependent on the specific
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research application and experimental design. Researchers should consult relevant scientific

literature and established methodologies for their specific field of study to develop appropriate

experimental protocols.
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1. Preparation

2. Handling

3. Disposal

4. Emergency Procedures

Work in a well-ventilated area
(Chemical Fume Hood)

Verify Eyewash/Safety Shower
Accessibility

Assemble and Inspect PPE

Ensure Spill Kit is ReadyWear Full PPE

Spill Response
- Evacuate & Ventilate

- Wear PPE
- Contain & Clean Up

Handle Chemical Carefully
- Avoid dust/aerosols

- Avoid contact and inhalation

Store Properly
- Cool, dry, ventilated

- Away from acids

Collect Waste in
Labeled, Sealed Container

Dispose as Hazardous Waste
(Licensed Service)

Exposure Response
- Skin: Wash with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cobalt(II) thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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